Cas no 941961-60-0 (2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• CAS No: 941961-60-0
• MF: C₂₀H₁₈BrN₃O₃S₂
• MW: 492.409221172333
• CID: 6325581
• PubChem ID: 16898881
• Update Time: 2025-06-27

2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• 2-[(4-{[(4-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide
• AKOS024640924
• 941961-60-0
• N-(4-bromophenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• N-(4-bromophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• F2335-0370

• Inchi： 1S/C20H18BrN3O3S2/c1-27-17-4-2-3-15(9-17)23-19(26)12-29-20-24-16(11-28-20)10-18(25)22-14-7-5-13(21)6-8-14/h2-9,11H,10,12H2,1H3,(H,22,25)(H,23,26)
• InChI Key： WJUKWAUXWFJRAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CC1=CSC(=N1)SCC(NC1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Exact Mass: 490.99730g/mol
• Monoisotopic Mass: 490.99730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 134Ų

Additional information on 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide

Introduction to 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 941961-60-0)

2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide, identified by its CAS number 941961-60-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate heterocyclic scaffolds, specifically thiazole, with functional groups that suggest a wide range of interactions with biological targets.

The molecular structure of 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide is characterized by the presence of multiple functional groups, including a carbamoyl group, a sulfanyl group, and an acetamide moiety. These features contribute to its potential role as a modulator of various biological pathways. The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in the development of novel compounds based on thiazole derivatives due to their demonstrated efficacy in preclinical studies. The incorporation of a 4-bromophenyl group in this compound suggests enhanced binding affinity to biological targets, which could be exploited for therapeutic applications. Additionally, the presence of a 3-methoxyphenyl group may contribute to its metabolic stability and bioavailability.

The synthesis of 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, is crucial for constructing the complex framework of this molecule. These synthetic strategies are in line with current trends in organic chemistry aimed at achieving efficient and sustainable drug development.

Evidence from recent scientific literature indicates that derivatives of thiazole have shown promise in the treatment of various diseases. For instance, studies have demonstrated that certain thiazole-based compounds exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The structural features of 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide, particularly the combination of the carbamoyl and sulfanyl groups, may contribute to its potential as an inhibitor of such enzymes.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are exploring how modifications to the molecular structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the acetamide moiety may enhance solubility and improve oral bioavailability, which are critical factors for drug efficacy.

In vitro studies have begun to uncover the potential biological activities of 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide. Initial experiments suggest that it may interact with specific proteins or receptors involved in inflammatory responses. This aligns with the broader goal of developing small molecule inhibitors that can modulate inflammatory pathways without causing significant side effects.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques are being used to predict how 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide interacts with biological targets at the atomic level. These insights are invaluable for designing next-generation derivatives with improved pharmacological properties.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. However, compounds like 2-(4-{(4-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide, with their unique structural motifs, offer hope for overcoming these obstacles. By leveraging advances in synthetic chemistry and biotechnology, researchers are paving the way for more effective and targeted therapies.

The future directions for research on this compound include further exploration of its mechanism of action and optimization for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into tangible therapeutic benefits for patients.